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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzamide

Cat. No.: B1333269

Audience: Researchers, scientists, and drug development professionals.

Abstract: 3-Fluoro-4-methylbenzamide is a key building block in medicinal chemistry and
materials science. Its structural integrity and purity are paramount for the reliability and
reproducibility of downstream applications. This guide provides a suite of robust, validated
analytical methods for the comprehensive characterization of 3-Fluoro-4-methylbenzamide.
We detail optimized protocols for structural elucidation, purity assessment, and solid-state
analysis, leveraging techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,
Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), Infrared (IR)
Spectroscopy, and Thermal Analysis. The causality behind experimental choices is explained to
empower scientists to adapt and troubleshoot these methods effectively.

Introduction and Analytical Strategy

The precise characterization of chemical reagents is the foundation of successful scientific
research and development. For a compound like 3-Fluoro-4-methylbenzamide (CsHsFNO,
MW: 153.15 g/mol ), a substituted benzamide derivative, a multi-faceted analytical approach is
necessary to confirm its identity, quantify its purity, and understand its physical properties.[1][2]
A single technique is insufficient; instead, an integrated workflow provides orthogonal data
points that, together, create a complete and trustworthy profile of the material.

The strategy outlined herein begins with unambiguous structural confirmation using
spectroscopic methods. This is followed by a rigorous assessment of purity via
chromatography, and concludes with an examination of the compound's solid-state and thermal
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properties. This holistic approach ensures that the material meets the stringent quality
requirements for any application, from early-stage discovery to scaled-up synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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